Cas no 212651-51-9 (Fmoc-3,5-diiodo-D-tyrosine)

• Product Name: Fmoc-3,5-diiodo-D-tyrosine
• CAS No: 212651-51-9
• MF: C₂₄H₁₉I₂NO₅
• MW: 655.220311403275
• MDL: MFCD00270484
• CID: 859102
• PubChem ID: 46737398
• Update Time: 2025-10-31

Fmoc-3,5-diiodo-D-tyrosine Chemical and Physical Properties

Names and Identifiers

• Fmoc-3,5-diiodo-D-tyrosine
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• MFCD00270484
• Fmoc-3,5-diiodo-D-tyrosine (Fmoc-D-Tyr(3,5-diI)-OH)
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3,5-diiodo-D-tyrosine
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• C78047
• 212651-51-9
• CS-0449722
• J-013961
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3,5-diiodophenyl)propanoicacid
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• EN300-7363368
• AKOS015837441
• DTXSID001193311

• MDL： MFCD00270484
• Inchi： 1S/C24H19I2NO5/c25-19-9-13(10-20(26)22(19)28)11-21(23(29)30)27-24(31)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18,21,28H,11-12H2,(H,27,31)(H,29,30)/t21-/m1/s1
• InChI Key： IKNWCIROCRMKAY-OAQYLSRUSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)I)O

Computed Properties

• Exact Mass: 654.93527g/mol
• Monoisotopic Mass: 654.93527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 687.3±55.0 °C at 760 mmHg
• Flash Point: 369.5±31.5 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Fmoc-3,5-diiodo-D-tyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Fmoc-3,5-diiodo-D-tyrosine

Recent Advances in the Application of Fmoc-3,5-diiodo-D-tyrosine (CAS: 212651-51-9) in Chemical Biology and Pharmaceutical Research

Fmoc-3,5-diiodo-D-tyrosine (CAS: 212651-51-9) is a chemically modified amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and diiodinated tyrosine side chain, serves as a critical building block in peptide synthesis and drug development. Recent studies have highlighted its utility in the design of novel peptide-based therapeutics, radiopharmaceuticals, and molecular probes, owing to its unique structural and physicochemical properties.

The incorporation of Fmoc-3,5-diiodo-D-tyrosine into peptide sequences has been shown to enhance stability and bioavailability, particularly in the context of targeting protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of iodinated peptide analogs, which exhibited improved binding affinity to G-protein-coupled receptors (GPCRs). The diiodo modification not only facilitates radiolabeling for imaging applications but also contributes to the modulation of peptide conformation, thereby optimizing therapeutic outcomes.

In addition to its role in peptide therapeutics, Fmoc-3,5-diiodo-D-tyrosine has been explored for its potential in radiopharmaceutical development. Researchers at the Massachusetts Institute of Technology (MIT) recently reported its use in the synthesis of iodine-125-labeled peptides for targeted alpha therapy (TAT). The compound's ability to undergo efficient radioiodination while maintaining peptide integrity makes it a promising candidate for theranostic applications, as detailed in a 2024 Nature Communications article.

Further advancements have been made in understanding the mechanistic underpinnings of Fmoc-3,5-diiodo-D-tyrosine's biological activity. Computational modeling studies, such as those published in Bioorganic & Medicinal Chemistry Letters, have elucidated the steric and electronic effects of the diiodo substitution on peptide-receptor interactions. These insights are instrumental in the rational design of next-generation peptide drugs with enhanced specificity and reduced off-target effects.

Looking ahead, the application of Fmoc-3,5-diiodo-D-tyrosine is expected to expand into emerging areas such as nanotechnology and drug delivery systems. Preliminary data from a 2024 ACS Nano study suggest its potential in the functionalization of nanocarriers for targeted drug delivery, leveraging its iodine moieties for both imaging and therapeutic purposes. As research continues to uncover its multifaceted roles, Fmoc-3,5-diiodo-D-tyrosine stands as a versatile tool in the advancement of chemical biology and pharmaceutical sciences.